Cas no 110-33-8 (Dihexyl adipate)

• Product Name: Dihexyl adipate
• CAS No: 110-33-8
• Molecular Formula: C₁₈H₃₄O₄
• Molecular Weight: 314.46
• CID: 35610
• PubChem ID: 8046

Dihexyl adipate Properties

Names and Identifiers

• Dihexyl adipate
• DHA
• dihexyl hexanedioate
• adipic acid dihexyl ester
• Adipinsaeure-dihexylester
• Di-n-hexyl adipate
• EINECS 203-757-7
• hexanedioic acid,dihexyl ester
• Plasticizer dihexyl adipate
• Hexanedioic acid dih
• Hexanedioic acid,1,6-dihexyl ester
• Hexanedioic acid dihexyl ester
• Dihydroartemisinin (β-Dihydroartemisinin
• Hexanedioic acid, dihexyl ester
• dihexyl adipate, AldrichCPR
• Adipic acid, dihexyl ester
• CBDivE_012758
• J-520323
• Hexanedioic acid, 1,6-dihexyl ester
• DTXCID806841
• SCHEMBL232603
• DTXSID9026841
• NCGC00254907-01
• F87650
• DIHEXYL ADIPATE
• EC 203-757-7
• UNII-H16ECG10GB
• Dihexyl hexanedioate
• NS00004304
• 110-33-8
• Dihexyl hexanedioate #
• NCGC00248250-01
• H16ECG10GB
• CHEMBL3185271
• Adimoll DH
• AKOS024390878
• Tox21_301005
• CAS-110-33-8
• Q27279475
• AI3-07963
• BRN 1798668
• PLASTOMOLL DHA
• dihexyl adipate

• InChIKey： HHECSPXBQJHZAF-UHFFFAOYSA-N
• Inchi： 1S/C18H34O4/c1-3-5-7-11-15-21-17(19)13-9-10-14-18(20)22-16-12-8-6-4-2/h3-16H2,1-2H3
• SMILES： CCCCCCOC(CCCCC(OCCCCCC)=O)=O

Computed Properties

• Exact Mass: 314.24600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 17
• Monoisotopic Mass: 314.24570956g/mol
• Heavy Atom Count: 22
• Complexity: 248
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• LogP: 4.79380
• PSA: 52.60000
• Refractive Index: 1.4397 (estimate)
• Boiling Point: 374.13°C (rough estimate)
• Melting Point: -13.8°C
• FEMA: 3556
• Color/Form: Oily liquid with slight special smell
• Density: 0.9320